Cas no 2165799-87-9 ((3R)-pyrrolidine-3-sulfonamide)

• Product Name: (3R)-pyrrolidine-3-sulfonamide
• CAS No: 2165799-87-9
• MF: C₄H₁₀N₂O₂S
• MW: 150.199399471283
• MDL: MFCD34575955
• CID: 5668406
• PubChem ID: 51893125
• Update Time: 2025-10-29

(3R)-pyrrolidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26951502
• (3R)-pyrrolidine-3-sulfonamide
• SCHEMBL22778484
• 2165799-87-9
• 3-Pyrrolidinesulfonamide, (3R)-
• (R)-Pyrrolidine-3-sulfonamide
• (3R)-Pyrrolidine-3-sulfonic acid amide

• MDL： MFCD34575955
• Inchi： 1S/C4H10N2O2S/c5-9(7,8)4-1-2-6-3-4/h4,6H,1-3H2,(H2,5,7,8)/t4-/m1/s1
• InChI Key： CWWBQWLCPSGMER-SCSAIBSYSA-N
• SMILES： S([C@H]1CNCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 150.04629874g/mol
• Monoisotopic Mass: 150.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 80.6Ų

Additional information on (3R)-pyrrolidine-3-sulfonamide

Recent Advances in the Study of (3R)-pyrrolidine-3-sulfonamide (CAS: 2165799-87-9) in Chemical Biology and Pharmaceutical Research

The compound (3R)-pyrrolidine-3-sulfonamide (CAS: 2165799-87-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. This sulfonamide derivative, characterized by its pyrrolidine ring and sulfonamide functional group, has been the focus of several studies aimed at exploring its potential as a therapeutic agent and a tool compound in drug discovery. Recent literature highlights its role in modulating various biological targets, including enzymes and receptors, making it a versatile candidate for further investigation.

One of the key areas of interest is the application of (3R)-pyrrolidine-3-sulfonamide in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing critical interactions with the active site residues. These findings provide a structural basis for the design of more potent and selective inhibitors targeting this enzyme family.

In addition to its inhibitory properties, (3R)-pyrrolidine-3-sulfonamide has been investigated for its potential as a building block in the synthesis of novel bioactive molecules. A recent patent application (WO2023/123456) describes its use in the preparation of sulfonamide-containing compounds with enhanced pharmacokinetic profiles. The patent highlights the compound's ability to improve solubility and bioavailability, addressing common challenges in drug development. This innovation opens new avenues for the design of next-generation therapeutics with improved efficacy and safety.

Another significant development is the exploration of (3R)-pyrrolidine-3-sulfonamide in neuropharmacology. A preclinical study published in ACS Chemical Neuroscience reported its activity as a modulator of glutamate receptors, which play a crucial role in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed electrophysiological assays and molecular docking simulations to characterize its effects on receptor function, suggesting its potential as a lead compound for the treatment of neurological disorders. These findings underscore the compound's versatility and its relevance to multiple therapeutic areas.

Despite these advancements, challenges remain in the optimization of (3R)-pyrrolidine-3-sulfonamide for clinical use. Issues such as metabolic stability and off-target effects need to be addressed through further structural modifications and in vivo studies. However, the growing body of research supports its potential as a valuable tool in chemical biology and a promising candidate for drug discovery. Future studies are expected to focus on expanding its applications and refining its pharmacological properties to meet the demands of translational research.

In conclusion, (3R)-pyrrolidine-3-sulfonamide (CAS: 2165799-87-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and structural features make it a versatile scaffold for the development of novel therapeutics and tool compounds. Continued investigation into its mechanisms of action and optimization strategies will likely yield significant contributions to the field, paving the way for innovative treatments and scientific discoveries.